3-[(3-Methoxybenzyl)oxy]pyrrolidine hydrochloride
Overview
Description
3-[(3-Methoxybenzyl)oxy]pyrrolidine hydrochloride, also known as 3-MBOH, is a synthetic compound that has been studied for its potential applications in research and laboratory experiments. 3-MBOH is a derivative of pyrrolidine, a five-membered ring heterocyclic compound, and is composed of a cyclic amine and an ether side chain. Due to its unique chemical structure, 3-MBOH has been studied for its potential applications in research and laboratory experiments.
Scientific Research Applications
Synthesis and Anti-inflammatory Activities
A study by Ikuta et al. (1987) synthesized a series of compounds similar to 3-[(3-Methoxybenzyl)oxy]pyrrolidine hydrochloride, evaluating them as anti-inflammatory and analgesic agents. One compound showed equipotent anti-inflammatory activities to indomethacin, a well-known medication, with reduced ulcerogenic effects, making it a candidate for clinical application (Ikuta et al., 1987).
Visible-Light-Mediated Iminyl Radical Generation
Usami et al. (2018) researched the treatment of an O-(4-methoxybenzyl) oxime ether, related to this compound, under visible light. This led to the formation of pyrroline via an iminyl radical intramolecular hydroimination, contributing to the understanding of radical generation in organic synthesis (Usami et al., 2018).
Antibiotic Analogs of Anisomycin
Hall et al. (1983) synthesized analogs of anisomycin, which included variants of this compound. These analogs were evaluated for antiprotozoal, antifungal, and antibacterial activities, revealing that certain modifications can influence the antimicrobial effectiveness of these compounds (Hall et al., 1983).
Enantioselective Synthesis for Chiral Compounds
Calvez et al. (1998) described the enantioselective synthesis of piperidines from a compound structurally related to this compound. This research contributes to the field of asymmetric synthesis, essential for producing optically active pharmaceuticals (Calvez et al., 1998).
Synthesis of Chiral 3-Substituted Pyrrolidines
Suto et al. (1992) prepared a series of chiral pyrrolidines/pyrrolidinones, starting from compounds related to this compound. The synthesis explored the use of chiral auxiliaries, an important aspect in the creation of enantiomerically pure pharmaceuticals (Suto et al., 1992).
properties
IUPAC Name |
3-[(3-methoxyphenyl)methoxy]pyrrolidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-14-11-4-2-3-10(7-11)9-15-12-5-6-13-8-12;/h2-4,7,12-13H,5-6,8-9H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMYRDQOVHNYCOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)COC2CCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1220034-35-4 | |
Record name | 3-((3-methoxybenzyl)oxy)pyrrolidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.